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Compound of Interest

Compound Name: TY-52156

Cat. No.: B611519 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with TY-52156. The following procedures for personal

protective equipment (PPE), handling, and disposal are designed to ensure a safe laboratory

environment.

Chemical and Physical Properties
A summary of the key properties of TY-52156 is provided below.

Property Value

CAS Number 934369-14-9

Molecular Formula C₁₈H₁₉Cl₂N₃O

Molecular Weight 364.27 g/mol

Appearance Orange solid

Purity ≥98% (HPLC)

Storage Temperature -20°C

Solubility
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Solvent Solubility

DMSO 25 mg/mL

DMF 30 mg/mL

Ethanol 15 mg/mL

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling TY-52156 to

minimize exposure risk. The following table outlines the required PPE.

Protection Type Required Equipment
Specifications and Best
Practices

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for integrity before each use

and change them frequently.

Eye Protection
Safety glasses with side

shields or goggles

Goggles are required when

there is a splash hazard.

Skin and Body Protection Laboratory coat
A full-length lab coat should be

worn and buttoned completely.

Respiratory Protection Use in a well-ventilated area

Work should be conducted in a

chemical fume hood to avoid

inhalation of any dust or

aerosols.

PPE Workflow Diagram
The following diagram illustrates the proper sequence for donning and doffing PPE to prevent

contamination.
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Donning Sequence

Doffing Sequence

Wash Hands Don Lab Coat Don Eye Protection Don Gloves

Remove Gloves Remove Lab Coat Remove Eye Protection Wash Hands

Click to download full resolution via product page

Figure 1: Recommended sequence for donning and doffing Personal Protective Equipment.

Operational Handling Plan
Adherence to a strict operational plan is essential for the safe handling of TY-52156.

Preparation and Weighing
Designated Area: All handling of solid TY-52156 should occur within a designated area, such

as a chemical fume hood or a glove box, to contain any airborne particles.

Weighing: When weighing the compound, use a tared weigh boat or paper. Handle with care

to avoid creating dust.

Solution Preparation: To prepare stock solutions, add the solvent to the vial containing the

pre-weighed TY-52156. Ensure the container is securely capped before vortexing or

sonicating to dissolve the solid.

Experimental Use
Cell Culture: When adding TY-52156 to cell cultures, use appropriate sterile techniques

within a biological safety cabinet.

Animal Studies: For in vivo experiments, appropriate animal handling protocols must be

followed. The compound should be administered using calibrated equipment.
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Disposal Plan
Proper disposal of TY-52156 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation
All waste materials contaminated with TY-52156 must be segregated from general laboratory

waste.

Waste Type Disposal Container

Solid Waste Labeled hazardous waste container

Liquid Waste
Labeled hazardous waste container for organic

or aqueous waste, as appropriate

Sharps Puncture-resistant sharps container

Disposal Workflow
The following diagram outlines the decision-making process for the disposal of waste

contaminated with TY-52156.
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Waste Generated

Is it a sharp?

Is it liquid waste?

No

Dispose in Sharps Container

Yes

Dispose in Solid Hazardous Waste Container

No

Dispose in Liquid Hazardous Waste Container

Yes

End of Process

Click to download full resolution via product page

Figure 2: Decision workflow for the proper disposal of TY-52156 contaminated waste.

Decontamination
Surfaces: All surfaces and equipment that come into contact with TY-52156 should be

decontaminated. A suitable solvent (e.g., ethanol) followed by a laboratory-grade detergent

and water is recommended.

Spills: In the event of a spill, follow established laboratory spill response procedures. Absorb

the spill with an inert material and dispose of it as hazardous waste. The area should then be

thoroughly decontaminated.

It is imperative to consult your institution's specific safety guidelines and the full Safety Data

Sheet (SDS) for TY-52156 before handling.
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To cite this document: BenchChem. [Essential Safety and Logistics for Handling TY-52156].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611519#personal-protective-equipment-for-handling-
ty-52156]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b611519#personal-protective-equipment-for-handling-ty-52156
https://www.benchchem.com/product/b611519#personal-protective-equipment-for-handling-ty-52156
https://www.benchchem.com/product/b611519#personal-protective-equipment-for-handling-ty-52156
https://www.benchchem.com/product/b611519#personal-protective-equipment-for-handling-ty-52156
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b611519?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

